Cas no 913835-96-8 (4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid)

4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid structure
913835-96-8 structure
Product Name:4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
CAS No:913835-96-8
MF:C17H22BNO5S
MW:363.236283779144
MDL:MFCD08689524
CID:803452
PubChem ID:44119362
Update Time:2025-08-02

4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
    • 4-[Isopropyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid
    • (4-(N-Isopropyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid
    • [4-[(4-methoxyphenyl)methyl-propan-2-ylsulfamoyl]phenyl]boronic acid
    • 4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
    • Boronic acid,B-[4-[[[(4-methoxyphenyl)methyl](1-methylethyl)amino]sulfonyl]phenyl]-
    • (4-{[(4-Methoxyphenyl)methyl](propan-2-yl)sulfamoyl}phenyl)boronic acid
    • SCHEMBL15208353
    • CS-0174657
    • BS-24812
    • YCTUMPATZIWTLB-UHFFFAOYSA-N
    • 4-(N-isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl-boronic acid
    • AKOS015838379
    • MFCD08689524
    • (4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronicacid
    • 4-[N-Isopropyl-N-(4-methoxybenzyl)sulphamoyl]benzeneboronic acid
    • FT-0687811
    • DTXSID60657170
    • 913835-96-8
    • 4-[N-ISOPROPYL-N-(4-METHOXYBENZYL)SULPHAMOYL]BENZENEBORONIC ACID 98
    • MDL： MFCD08689524
    • Inchi： 1S/C17H22BNO5S/c1-13(2)19(12-14-4-8-16(24-3)9-5-14)25(22,23)17-10-6-15(7-11-17)18(20)21/h4-11,13,20-21H,12H2,1-3H3
    • InChI Key： YCTUMPATZIWTLB-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=CC=1)(N(CC1C=CC(=CC=1)OC)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 363.13100
  • Monoisotopic Mass: 363.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.4A^2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 114-116
  • Boiling Point: 554.8±60.0 °C at 760 mmHg
  • Flash Point: 289.3±32.9 °C
  • Refractive Index: 1.596
  • PSA: 95.45000
  • LogP: 2.05510
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Security Information

4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(N-Isopropyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Pricemore >>

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